1. Home
  2. Product
  3. ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate
ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0810373
InChI: InChI=1S/C28H22ClN3O3S/c1-2-35-27(34)17-9-13-19(14-10-17)31-26(33)23-15-21-20-5-3-4-6-22(20)30-24(21)25(32(23)28(31)36)16-7-11-18(29)12-8-16/h3-14,23,25,30H,2,15H2,1H3
SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3CC4=C(C(N3C2=S)C5=CC=C(C=C5)Cl)NC6=CC=CC=C46
Molecular Formula: C28H22ClN3O3S
Molecular Weight: 516 g/mol

ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate

CAS No.:

Cat. No.: VC0810373

Molecular Formula: C28H22ClN3O3S

Molecular Weight: 516 g/mol

* For research use only. Not for human or veterinary use.

ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate -

Specification

Molecular Formula C28H22ClN3O3S
Molecular Weight 516 g/mol
IUPAC Name ethyl 4-[10-(4-chlorophenyl)-14-oxo-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-13-yl]benzoate
Standard InChI InChI=1S/C28H22ClN3O3S/c1-2-35-27(34)17-9-13-19(14-10-17)31-26(33)23-15-21-20-5-3-4-6-22(20)30-24(21)25(32(23)28(31)36)16-7-11-18(29)12-8-16/h3-14,23,25,30H,2,15H2,1H3
Standard InChI Key RBODHZJNFJEQGZ-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3CC4=C(C(N3C2=S)C5=CC=C(C=C5)Cl)NC6=CC=CC=C46
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3CC4=C(C(N3C2=S)C5=CC=C(C=C5)Cl)NC6=CC=CC=C46

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19